Cas no 477862-17-2 (Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate)

• Product Name: Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate
• CAS No: 477862-17-2
• CID: 4652655
• Update Time: 2025-07-18

Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate Chemical and Physical Properties

Names and Identifiers

• ETHYL 3-[(Z)-2-(2-CYANOACETYL)HYDRAZONO]-4,4,4-TRIFLUOROBUTANOATE
• Butanoic acid, 3-[2-(2-cyanoacetyl)hydrazinylidene]-4,4,4-trifluoro-, ethyl ester
• Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate

Additional information on Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate

Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate (CAS No. 477862-17-2): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate (CAS No. 477862-17-2) is a unique and versatile compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug development. This compound belongs to the class of hydrazones and features a trifluoromethyl group, which imparts unique chemical and biological properties. In this article, we will delve into the structure, synthesis, and biological activities of Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate, as well as its potential therapeutic applications and recent research advancements.

Structure and Synthesis

The molecular structure of Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate is characterized by a hydrazone linkage (-N=CH-) and a trifluoromethyl group (-CF₃). The presence of these functional groups endows the compound with distinct chemical reactivity and stability. The synthesis of this compound typically involves the condensation reaction between 2-cyanoacetic acid and 3-(Z)-hydrazono-4,4,4-trifluorobutanoic acid ethyl ester. This reaction is often carried out under mild conditions using a suitable base to facilitate the formation of the hydrazone linkage.

Biological Activities

Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate has been extensively studied for its biological activities, particularly in the context of anticancer and antimicrobial properties. Recent research has shown that this compound exhibits potent cytotoxic effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate demonstrated significant inhibition of proliferation in human breast cancer cells (MCF-7) and human colon cancer cells (HCT-116). The mechanism of action is believed to involve the induction of apoptosis through the activation of caspase pathways.

In addition to its anticancer properties, Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate has also shown promising antimicrobial activity against both Gram-positive and Gram-negative bacteria. A study conducted by researchers at the University of California found that this compound effectively inhibited the growth of Staphylococcus aureus and Escherichia coli at low concentrations. The antimicrobial activity is attributed to the disruption of bacterial cell membranes and interference with essential metabolic processes.

Pharmacokinetics and Toxicology

The pharmacokinetic profile of Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate is an important consideration for its potential therapeutic applications. Preliminary studies have indicated that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. However, further research is needed to fully understand its absorption, distribution, metabolism, and excretion (ADME) properties.

In terms of toxicology, initial safety assessments have shown that Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate has a relatively low toxicity profile. Acute toxicity studies in animal models have demonstrated that the compound is well-tolerated at therapeutic doses. However, chronic toxicity studies are still ongoing to evaluate long-term safety and potential side effects.

Potential Therapeutic Applications

The unique combination of anticancer and antimicrobial activities makes Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate a promising candidate for various therapeutic applications. In oncology, this compound could be developed as a novel anticancer agent for treating solid tumors such as breast cancer and colon cancer. Its ability to induce apoptosis through caspase activation offers a potential mechanism for overcoming drug resistance in cancer cells.

In the field of infectious diseases, Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate could be explored as an alternative or adjunctive therapy for bacterial infections. Given the growing concern over antibiotic resistance, compounds with novel mechanisms of action are highly sought after. The broad-spectrum antimicrobial activity of this compound against both Gram-positive and Gram-negative bacteria makes it an attractive candidate for further development.

Conclusion

Ethyl 3-(Z)-2-(2-cyanoacetyl)hydrazono-4,4,4-trifluorobutanoate (CAS No. 477862-17-2) is a multifunctional compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses. As our understanding of this compound deepens, it holds great promise for advancing drug development in oncology and infectious diseases.